Cas no 108419-32-5 (Acetic acid,C7-9-branched alkyl esters, C8-rich)

Acetic acid,C7-9-branched alkyl esters, C8-rich structure
108419-32-5 structure
Product Name:Acetic acid,C7-9-branched alkyl esters, C8-rich
CAS No:108419-32-5
MF:C10H20O2
MW:172.264603614807
CID:220134
PubChem ID:22833465
Update Time:2025-04-19

Acetic acid,C7-9-branched alkyl esters, C8-rich Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,C7-9-branched alkyl esters, C8-rich
    • 3,4-dimethylhexyl acetate
    • OXOOCTYLACETATE
    • ACETIC ACID, ALKYL (C7 TO C9) ESTERS MIX TURE
    • Essigsure, C7-C9-verzweigte Alkylester, C8-reich
    • C7-9-alkyl acetates, branched, octyl acetate-rich
    • 108419-32-5
    • SCHEMBL15437822
    • Alkyl (C=7~9)-branched acetate, (C=8)-rich
    • aceticacid,c7-9-branchedalkylesters,c8-rich
    • Inchi: 1S/C10H20O2/c1-5-8(2)9(3)6-7-12-10(4)11/h8-9H,5-7H2,1-4H3
    • InChI Key: NCOFDUNMKGIVBQ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CCC(C)C(C)CC

Computed Properties

  • Exact Mass: 185.11800
  • Monoisotopic Mass: 172.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 0.875 g/mL at 25 °C(lit.)
  • Melting Point: -65.75°C (estimate)
  • Boiling Point: 186 °C(lit.)
  • Flash Point: 77 °C
  • Refractive Index: n20/D 1.42(lit.)
  • PSA: 57.20000
  • LogP: 1.05600

Acetic acid,C7-9-branched alkyl esters, C8-rich Security Information

  • RTECS:AF5900000
  • Safety Term:Slightly toxic by ingestion. Experimental reproductive effects. Combustible liquid. When heated to decomposition it emits acrid smoke and irritating vapors.
  • Storage Condition:Warehouse ventilation and low temperature drying
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